Cas no 29426-80-0 ()

29426-80-0 structure
structure
Product name:
CAS No:29426-80-0
MF:C19H24O2
MW:284.392665863037
CID:6648447
PubChem ID:20238088

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C19H24O2/c1-5-13-11-16(12-14(6-2)18(13)21)19(3,4)15-7-9-17(20)10-8-15/h7-12,20-21H,5-6H2,1-4H3
    • InChI Key: CDIZKVNFLDDBPT-UHFFFAOYSA-N
    • SMILES: OC1C(CC)=CC(=CC=1CC)C(C)(C)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 284.177630004g/mol
  • Monoisotopic Mass: 284.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 40.5Ų

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